Cas no 619326-75-9 (6,18-Dimethyl-5-oxa-16-azahexacyclo[14.5.1.01,6.07,15.010,14.019,22]docos-13-en-4-one)

• Product Name: 6,18-Dimethyl-5-oxa-16-azahexacyclo[14.5.1.01,6.07,15.010,14.019,22]docos-13-en-4-one
• CAS No: 619326-75-9
• MF: C₂₂H₃₁NO₂
• MW: 341.487046480179
• CID: 837588
• PubChem ID: 5243215
• Update Time: 2025-08-03

6,18-Dimethyl-5-oxa-16-azahexacyclo[14.5.1.01,6.07,15.010,14.019,22]docos-13-en-4-one Chemical and Physical Properties

Names and Identifiers

• Deoxyisocalyciphylline B
• (2S,2aR,4aS,8aS,8bS,10aR,13bR,13dS)-2,8a-Dimethyl-1,2,2a,3,4,5,6, 8a,8b,9,10,10a,11,12,13b,13d-hexadecahydro-7H-8-oxa-13c-azacyclop enta[a]pentaleno[1,6-kl]phenanthren-7-one
• [ "" ]
• Deoxycalyciphylline B
• 6,18-Dimethyl-5-oxa-16-azahexacyclo[14.5.1.01,6.07,15.010,14.019,22]docos-13-en-4-one
• 619326-75-9
• NS00067894
• 619326-74-8
• AKOS032961714
• FS-8886
• DTXSID901019952
• (2S,2aR,4aS,8aS,8bS,10aR,13bR,14aS)-1,2,2a,3,4,5,6,8a,8b,9,10,10a,11,12,13b,14a-Hexadecahydro-2,8a-dimethyl-7H-cyclopent[hi]indeno[4,5-e]pyrano[2,3-g]indolizin-7-one
• (1S,6S,7S,10R,15R,18S,19R,22S)-6,18-dimethyl-5-oxa-16-azahexacyclo[14.5.1.01,6.07,15.010,14.019,22]docos-13-en-4-one

• Inchi： 1S/C22H31NO2/c1-13-12-23-19-16-5-3-4-14(16)6-7-17(19)21(2)22(11-9-18(24)25-21)10-8-15(13)20(22)23/h5,13-15,17,19-20H,3-4,6-12H2,1-2H3/t13-,14-,15-,17+,19+,20+,21+,22+/m1/s1
• InChI Key： NGQSEZXJVMCXSC-BPGMYFSDSA-N
• SMILES： O1C(CC[C@]23CC[C@@H]4[C@H](C)CN([C@H]5C6=CCC[C@@H]6CC[C@@H]5[C@]12C)[C@H]34)=O

Computed Properties

• Exact Mass: 341.23500
• Monoisotopic Mass: 341.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 3.5

Experimental Properties

• Color/Form: Powder
• PSA: 29.54000
• LogP: 3.86530

6,18-Dimethyl-5-oxa-16-azahexacyclo[14.5.1.01,6.07,15.010,14.019,22]docos-13-en-4-one Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines Quinolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines

Additional information on 6,18-Dimethyl-5-oxa-16-azahexacyclo[14.5.1.01,6.07,15.010,14.019,22]docos-13-en-4-one

6,18-Dimethyl-5-oxa-16-azahexacyclo[14.5.1.01,6.07,15.010,14.019,22]docos-13-en-4-one (CAS 619326-75-9): A Comprehensive Overview

In the realm of complex organic compounds, 6,18-Dimethyl-5-oxa-16-azahexacyclo[14.5.1.01,6.07,15.010,14.019,22]docos-13-en-4-one (CAS 619326-75-9) stands out as a fascinating molecule with a unique structural framework. This polycyclic compound, characterized by its intricate ring system and heteroatom incorporation, has garnered significant attention in pharmaceutical and materials science research. The presence of both oxygen and nitrogen atoms within its hexacyclic structure makes it particularly interesting for drug discovery applications.

The molecular architecture of 6,18-Dimethyl-5-oxa-16-azahexacyclo[14.5.1.01,6.07,15.010,14.019,22]docos-13-en-4-one features multiple fused rings, including a 13-ene moiety and a 4-one carbonyl group, which contribute to its potential reactivity and biological activity. Researchers are particularly interested in how the spatial arrangement of its dimethyl groups at positions 6 and 18 affects its physical properties and interaction with biological targets. Recent studies have focused on its potential as a scaffold for developing novel therapeutic agents, especially in neurological disorders.

From a synthetic chemistry perspective, the construction of 6,18-Dimethyl-5-oxa-16-azahexacyclo[14.5.1.01,6.07,15.010,14.019,22]docos-13-en-4-one presents exciting challenges. The compound's complex polycyclic framework requires sophisticated synthetic strategies, making it a subject of interest in methodological development. Current research explores innovative approaches to its synthesis, including cascade reactions and transition-metal catalyzed processes that could improve efficiency and yield.

The physicochemical properties of CAS 619326-75-9 are crucial for its potential applications. Preliminary data suggests moderate solubility in common organic solvents, with the 5-oxa-16-aza heterocyclic system influencing its polarity. These characteristics are particularly relevant for pharmaceutical formulation development, where solubility and stability are critical factors. Researchers are investigating how structural modifications might optimize these properties for specific applications.

In materials science, the rigid hexacyclo[14.5.1.01,6.07,15.010,14.019,22]docosane skeleton of this compound offers intriguing possibilities. Its three-dimensional structure could serve as a building block for advanced materials with unique mechanical or electronic properties. Some studies suggest potential applications in liquid crystal technology or as a component in specialty polymers, though these avenues require further exploration.

The biological activity profile of 6,18-Dimethyl-5-oxa-16-azahexacyclo[14.5.1.01,6.07,15.010,14.019,22]docos-13-en-4-one is an area of active investigation. While comprehensive pharmacological data is still emerging, the compound's structural features suggest potential interactions with various biological targets. Its aza-oxa heterocyclic system resembles motifs found in several bioactive natural products, hinting at possible therapeutic applications that warrant further study.

Analytical characterization of CAS 619326-75-9 presents unique challenges due to its complex structure. Advanced techniques such as high-field NMR spectroscopy, X-ray crystallography, and high-resolution mass spectrometry are typically employed to confirm its identity and purity. These analytical methods are crucial for quality control in research applications and potential commercial production.

The commercial availability of 6,18-Dimethyl-5-oxa-16-azahexacyclo[14.5.1.01,6.07,15.010,14.019,22]docos-13-en-4-one remains limited, reflecting both its synthetic complexity and emerging research interest. However, specialized chemical suppliers are beginning to offer this compound in small quantities for research purposes, with prices reflecting its challenging synthesis. The market for such structurally complex compounds is expected to grow as their potential applications become clearer.

From a safety perspective, preliminary data suggests that CAS 619326-75-9 requires standard laboratory precautions for handling organic compounds. While comprehensive toxicological studies are not yet available, researchers should employ appropriate protective measures when working with this material, particularly until its biological activity profile is better understood.

The future research directions for 6,18-Dimethyl-5-oxa-16-azahexacyclo[14.5.1.01,6.07,15.010,14.019,22]docos-13-en-4-one are diverse and promising. Areas of particular interest include exploring its potential as a kinase inhibitor scaffold, investigating its use in asymmetric catalysis, and developing more efficient synthetic routes. The compound's unique structural features continue to inspire innovative research across multiple chemical disciplines.

In conclusion, 6,18-Dimethyl-5-oxa-16-azahexacyclo[14.5.1.01,6.07,15.010,14.019,22]docos-13-en-4-one (CAS 619326-75-9) represents an exciting frontier in complex molecule research. Its intricate architecture and potential applications in both life sciences and materials development make it a compound worth watching as research progresses. As synthetic methods improve and biological evaluations continue, this molecule may well emerge as an important building block for future scientific and technological advancements.